Cas no 1176645-57-0 ((-)-Toddalolactone 3′-O-β-D-glucopyranoside)

(-)-Toddalolactone 3′-O-β-D-glucopyranoside is a naturally occurring glucoside derivative of toddalolactone, a coumarin-based compound. This molecule is of interest due to its potential bioactivity, particularly in pharmacological research, where it may exhibit anti-inflammatory, antioxidant, or other therapeutic properties. The β-D-glucopyranoside moiety enhances its solubility and bioavailability compared to the parent aglycone, making it a valuable candidate for further study in drug development and natural product chemistry. Its well-defined structure allows for precise characterization and reproducibility in research applications. The compound is typically isolated from plant sources or synthesized for investigative purposes, serving as a key intermediate in exploring structure-activity relationships.
(-)-Toddalolactone 3′-O-β-D-glucopyranoside structure
1176645-57-0 structure
Product Name:(-)-Toddalolactone 3′-O-β-D-glucopyranoside
CAS No:1176645-57-0
MF:C22H30O11
MW:0
CID:4742425
PubChem ID:38359702
Update Time:2025-05-23

(-)-Toddalolactone 3′-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • AKOS040763014
    • 1176645-57-0
    • (-)-Toddalolactone 3??-O-??-D-glucopyranoside
    • F94157
    • CHEMBL4760317
    • (-)-Toddalolactone 3'-O-beta-D-glucopyranoside
    • (-)-Toddalolactone 3′-O-β-D-glucopyranoside
    • Inchi: InChI=1S/C22H30O11/c1-22(2,33-21-19(28)18(27)17(26)14(9-23)32-21)15(24)7-11-12(29-3)8-13-10(20(11)30-4)5-6-16(25)31-13/h5-6,8,14-15,17-19,21,23-24,26-28H,7,9H2,1-4H3
    • InChI Key: YVMUBJPWZKUGBC-UHFFFAOYSA-N
    • SMILES: COc1cc2oc(=O)ccc2c(OC)c1CC(O)C(C)(C)OC1OC(CO)C(O)C(O)C1O

Computed Properties

  • Exact Mass: 470.17881177g/mol
  • Monoisotopic Mass: 470.17881177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 8
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 164Ų

(-)-Toddalolactone 3′-O-β-D-glucopyranoside Security Information

(-)-Toddalolactone 3′-O-β-D-glucopyranoside Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on (-)-Toddalolactone 3′-O-β-D-glucopyranoside

Recent Advances in the Study of (-)-Toddalolactone 3′-O-β-D-glucopyranoside (CAS: 1176645-57-0)

In recent years, (-)-Toddalolactone 3′-O-β-D-glucopyranoside (CAS: 1176645-57-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, a glucosylated derivative of toddalolactone, has been the subject of numerous studies aimed at elucidating its pharmacological activities, biosynthesis pathways, and synthetic methodologies. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the isolation and characterization of (-)-Toddalolactone 3′-O-β-D-glucopyranoside from natural sources, particularly from the Toddalia asiatica plant, which has been traditionally used in herbal medicine. Advanced chromatographic and spectroscopic techniques, such as HPLC-MS and NMR, have been employed to confirm the compound's structure and purity. These efforts have facilitated a deeper understanding of its chemical properties and stability under various conditions, which is crucial for its potential application in pharmaceutical formulations.

Pharmacological investigations have revealed that (-)-Toddalolactone 3′-O-β-D-glucopyranoside exhibits a range of bioactive properties, including anti-inflammatory, antioxidant, and anticancer activities. In vitro and in vivo studies have demonstrated its ability to modulate key signaling pathways, such as NF-κB and MAPK, which are implicated in inflammatory responses and cancer progression. These findings suggest that the compound may serve as a promising lead for the development of novel therapeutics targeting chronic inflammatory diseases and certain types of cancer.

In addition to its natural occurrence, synthetic approaches to (-)-Toddalolactone 3′-O-β-D-glucopyranoside have been explored to ensure a sustainable and scalable supply for further research and potential clinical applications. Recent advancements in enzymatic glycosylation and chemical synthesis have enabled the efficient production of this compound with high yield and enantiomeric purity. These synthetic strategies not only provide access to the compound but also allow for the generation of analogs with improved pharmacological profiles.

The therapeutic potential of (-)-Toddalolactone 3′-O-β-D-glucopyranoside is further supported by its favorable pharmacokinetic properties. Studies have shown that the compound exhibits good bioavailability and metabolic stability, making it a viable candidate for oral administration. Moreover, its glucopyranoside moiety enhances solubility, which is a critical factor for drug delivery and efficacy. These attributes underscore the compound's suitability for further preclinical and clinical evaluation.

Despite these promising findings, challenges remain in the development of (-)-Toddalolactone 3′-O-β-D-glucopyranoside as a therapeutic agent. Issues such as large-scale production, formulation optimization, and comprehensive toxicity profiling need to be addressed. Future research directions may include the exploration of its mechanism of action at the molecular level, the development of targeted delivery systems, and the assessment of its synergistic effects with other therapeutic agents.

In conclusion, (-)-Toddalolactone 3′-O-β-D-glucopyranoside (CAS: 1176645-57-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse pharmacological activities, coupled with advances in synthetic and analytical methodologies, position it as a valuable compound for drug discovery. Continued investigation into its therapeutic potential and optimization of its production and delivery will be essential for translating these findings into clinical applications.

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